Cas no 102617-10-7 (Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI))

Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI) structure
102617-10-7 structure
Product Name:Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI)
CAS No:102617-10-7
MF:C16H21NO2
MW:259.3434445858
CID:142807
PubChem ID:13705301
Update Time:2025-04-19

Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI)
    • [(1R,2R)-2-(phenoxymethyl)cyclopropyl]-piperidin-1-ylmethanone
    • Piperidine, 1-((2-(phenoxymethyl)cyclopropyl)carbonyl)-, trans-
    • trans-1-((2-(Phenoxymethyl)cyclopropyl)carbonyl)piperidine
    • BRN 5563109
    • 102617-10-7
    • DTXSID50145410
    • Inchi: 1S/C16H21NO2/c18-16(17-9-5-2-6-10-17)15-11-13(15)12-19-14-7-3-1-4-8-14/h1,3-4,7-8,13,15H,2,5-6,9-12H2/t13-,15+/m0/s1
    • InChI Key: XRKOWMJQZZAFLZ-DZGCQCFKSA-N
    • SMILES: O(C1C=CC=CC=1)C[C@@H]1C[C@H]1C(N1CCCCC1)=O

Computed Properties

  • Exact Mass: 259.15733
  • Monoisotopic Mass: 259.157229
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.139
  • Boiling Point: 422.9°C at 760 mmHg
  • Flash Point: 209.6°C
  • Refractive Index: 1.563
  • PSA: 29.54
  • LogP: 2.65190
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